Cas no 2094666-61-0 (N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]cyclopropanecarboxamide)

• Product Name: N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]cyclopropanecarboxamide
• CAS No: 2094666-61-0
• MF: C₉H₈BrClN₂O₃S
• MW: 339.593419075012
• CID: 5896499
• PubChem ID: 121580221
• Update Time: 2025-05-21

N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]cyclopropanecarboxamide
• Z2235045876
• EN300-26588790
• 2094666-61-0
• AKOS033815892
• N-(5-bromo-6-chloropyridin-3-yl)sulfonylcyclopropanecarboxamide

• Inchi： 1S/C9H8BrClN2O3S/c10-7-3-6(4-12-8(7)11)17(15,16)13-9(14)5-1-2-5/h3-5H,1-2H2,(H,13,14)
• InChI Key： HWZUJVKMKZANOC-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)S(NC(C1CC1)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 337.91275g/mol
• Monoisotopic Mass: 337.91275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.5Ų

Additional information on N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]cyclopropanecarboxamide

Comprehensive Overview of N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]cyclopropanecarboxamide (CAS No. 2094666-61-0)

N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]cyclopropanecarboxamide (CAS No. 2094666-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a pyridine ring substituted with bromo and chloro groups, coupled with a cyclopropanecarboxamide moiety via a sulfonyl linker. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators.

The compound's CAS number 2094666-61-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its synthetic pathways, focusing on optimizing yield and purity for industrial-scale applications. Recent studies highlight its potential in crop protection, where derivatives of this compound exhibit promising activity against pests while maintaining environmental safety—a key concern in modern sustainable agriculture.

In the pharmaceutical sector, N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]cyclopropanecarboxamide is investigated for its role in designing targeted therapies. Its heterocyclic scaffold is frequently leveraged in drug discovery, particularly for diseases with high unmet medical needs. For instance, its structural analogs are being tested in oncology and neurological disorders, aligning with the growing demand for precision medicine. The compound’s sulfonamide group also contributes to enhanced binding affinity, a feature highly sought after in small-molecule drug development.

From a technical standpoint, the compound’s physicochemical properties—such as solubility, stability, and lipophilicity—are rigorously characterized to ensure compatibility with formulation requirements. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its purity, a critical factor in regulatory submissions. These aspects are particularly relevant to quality control professionals and process chemists who prioritize reproducibility in manufacturing.

Environmental and toxicological profiles of CAS 2094666-61-0 are another area of active research. With increasing regulatory scrutiny on chemical safety, data on its biodegradability and ecotoxicity are essential for compliance with frameworks like REACH and EPA guidelines. This aligns with the broader industry shift toward green chemistry, where minimizing ecological impact is as important as functional efficacy.

Market trends indicate rising interest in custom synthesis of such niche compounds, driven by demand from contract research organizations (CROs) and academic labs. Suppliers often highlight batch-to-batch consistency and scalability as competitive advantages, addressing pain points in high-throughput screening campaigns. Additionally, the compound’s relevance in patent literature underscores its commercial potential, with several applications citing its use in proprietary formulations.

In summary, N-[(5-bromo-6-chloropyridin-3-yl)sulfonyl]cyclopropanecarboxamide (CAS No. 2094666-61-0) represents a versatile building block in modern chemistry. Its applications span drug discovery, agrochemical innovation, and material science, reflecting the interdisciplinary nature of contemporary research. As scientific inquiry advances, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.